N-propyl-N-(2-pyridin-2-ylethyl)-1-sulfamoylpiperidine-4-carboxamide

• IUPAC Name: N-propyl-N-(2-pyridin-2-ylethyl)-1-sulfamoylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H26N4O3S/c1-2-10-19(11-8-15-5-3-4-9-18-15)16(21)14-6-12-20(13-7-14)24(17,22)23/h3-5,9,14H,2,6-8,10-13H2,1H3,(H2,17,22,23)
• InChI Key: ZLFHTQYPWPHHLD-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC1=CC=CC=N1)C(=O)C2CCN(CC2)S(=O)(=O)N
• Molecular Formula: C16H26N4O3S
• Molecular Weight: 354.5 g/mol

Description

N-propyl-N-(2-pyridin-2-ylethyl)-1-sulfamoylpiperidine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as SPP-86 and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

SPP-86 exerts its therapeutic effects through the inhibition of carbonic anhydrase IX (CAIX), which is overexpressed in various types of cancer cells. CAIX plays a critical role in the regulation of pH balance in cancer cells, and its inhibition can lead to the disruption of cellular functions and ultimately cell death.
Biochemical and Physiological Effects
SPP-86 has been shown to have a wide range of biochemical and physiological effects, including the inhibition of tumor growth, the suppression of angiogenesis, and the induction of apoptosis in cancer cells. It has also been shown to have neuroprotective effects, reducing neuronal damage and improving cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of SPP-86 is its potent inhibitory effect on CAIX, which makes it a promising candidate for cancer therapy. However, its limitations include its relatively low solubility in water, which can make it difficult to administer in vivo, and its potential for off-target effects, which can lead to unwanted side effects.

Future Directions

There are several potential future directions for the study of SPP-86. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the investigation of its potential therapeutic applications in other diseases, such as cardiovascular diseases and neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration route for SPP-86 in vivo.

Synthesis Methods

SPP-86 is synthesized using a multistep process that involves the reaction of piperidine with 2-bromoethylpyridine, followed by the addition of propylamine and the subsequent reaction with sulfamoyl chloride. The final product is obtained through purification and crystallization.

Scientific Research Applications

SPP-86 has been extensively studied for its potential therapeutic applications in various fields, including cancer treatment, neuroprotection, and cardiovascular diseases. It has been shown to have a strong inhibitory effect on the growth and proliferation of cancer cells, making it a promising candidate for cancer therapy.